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Compound of Interest

Compound Name:
N-Isobutyryl-3'-O-acetyl-2'-

deoxyguanosine

CAS No.: 74925-81-8

Cat. No.: B1449630

Get Quote

Strategic Context & Chemical Identity
In the landscape of oligonucleotide synthesis, Guanine is notoriously the most problematic

base. Its high susceptibility to depurination and low solubility necessitate robust protection

strategies. This guide focuses on the industry-standard dG(ibu) Phosphoramidite, the critical

building block for therapeutic DNA/RNA synthesis (CRISPR, antisense, siRNA).

Unlike a standard Safety Data Sheet (SDS) which focuses on compliance, this technical guide

focuses on chemical integrity. For a phosphoramidite, "safety" is synonymous with "dryness."

Moisture does not just ruin the reagent; it creates autocatalytic degradation products that can

compromise an entire therapeutic batch.
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Parameter Specification

Common Name dG(ibu) Phosphoramidite

IUPAC Name

5'-O-(4,4'-Dimethoxytrityl)-N2-isobutyryl-2'-

deoxyguanosine-3'-O-(β-cyanoethyl-N,N-

diisopropyl)phosphoramidite

CAS Number 147201-04-5 (Generic/Related)

Molecular Formula C₄₄H₅₄N₇O₈P

Molecular Weight ~839.9 g/mol

Appearance White to off-white amorphous foam or powder

Solubility
Soluble in Acetonitrile (ACN), Dichloromethane

(DCM)

Advanced Hazard Mechanics: The Degradation
Cascade
While standard GHS classifications label this compound as an Irritant (Category 2A/2), the

primary risk for a researcher is the chemical instability of the trivalent phosphorus.

The "dG" Anomaly
Among the four standard DNA phosphoramidites (dA, dC, dG, T), dG is the least stable in

solution. Research indicates that while dA and dC degrade by ~2-6% over weeks in solution,

dG can degrade by >30% in the same timeframe under identical conditions.

Mechanism of Failure
The degradation is not random; it follows a specific, autocatalytic pathway triggered by trace

water:

Hydrolysis: Water attacks the phosphoramidite (P-N bond), releasing diisopropylamine and

forming a phosphonate monoester.
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Acid Catalysis: The released amine salts can act as weak acids/bases, catalyzing further

decomposition.

Depurination Risk: The N2-isobutyryl group protects the exocyclic amine, but the glycosidic

bond of deoxyguanosine is susceptible to acid-catalyzed cleavage (depurination), especially

if the detritylation step (TCA/DCA) is too harsh or prolonged.
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Figure 1: The Hydrolytic Cascade. Trace water acts as the initiator, converting the reactive

P(III) species into inert H-phosphonates, leading to synthesis failure (n-1 deletions).[1]

Operational Protocols: A Self-Validating System
To ensure safety and efficacy, handling protocols must include "checkpoints" that validate the

state of the reagent before it enters the synthesizer.

Protocol A: Storage & Thawing (The Thermal
Checkpoint)
Objective: Prevent condensation, the primary vector for water contamination.

Storage: Store dry powder at -20°C under an inert atmosphere (Argon/Nitrogen).

Equilibration (Critical): Remove the bottle from the freezer and allow it to sit at room

temperature for at least 4 hours (preferably overnight) before breaking the seal.
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Why? Opening a cold bottle introduces atmospheric moisture which immediately

condenses on the hygroscopic powder.

Visual Validation: Inspect the powder. It should be free-flowing. Clumping or "sticky" texture

indicates moisture compromise; discard or re-purify if critical.

Protocol B: Solubilization (The Kinetic Checkpoint)
Objective: Dissolve without introducing water or oxidizing the phosphorus.

Solvent: Use Anhydrous Acetonitrile (water content <30 ppm).[1]

Dissolution:

Inject solvent through the septum (if equipped) to maintain inert headspace.

Gently swirl. Do not vortex vigorously as this can shear the foam and generate static,

making handling difficult.

Scavenging: Add activated 3Å molecular sieves to the solution if it will sit on the synthesizer

for >24 hours.

Validation: Monitor the coupling efficiency of the first few bases. A drop in dG coupling

efficiency is the first sign of wet acetonitrile.

Protocol C: Waste Disposal & Neutralization
Hazard: Acetonitrile waste containing phosphoramidites and deblocking agents (TCA/DCA) is

flammable and potentially toxic.

Segregation: Keep chlorinated waste (DCM/TCA) separate from non-chlorinated waste

(Acetonitrile) if required by local EHS.[1]

Cyanide Potential: The β-cyanoethyl group is removed during deprotection (using

Ammonia/Methylamine).[1] While modern methods minimize free cyanide generation, waste

streams from the deprotection step should be treated as potentially containing

nitriles/cyanides.
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Disposal: Incineration is the standard method for organic solvents containing phosphorus.

Emergency Response (GHS Aligned)
Scenario Immediate Action Technical Rationale

Skin Contact
Wash with soap/water for 15

min.[1][2]

Phosphoramidites hydrolyze

on skin moisture to form

phosphonates and mild acids,

causing irritation.

Eye Contact
Flush with water for 15 min.[2]

Remove contacts.

Solvents (Acetonitrile) and

amine byproducts cause

severe eye irritation (Cat 2A).

[1]

Inhalation Move to fresh air.[2][3]

Dust is a respiratory irritant

(Cat 3).[1] Avoid inhaling fine

powder during weighing.

Spill (Solid)
Sweep up (do not create dust).

[1][2]

Avoid using water to clean the

spill initially, as it creates a

sticky, hydrolyzing mess.

Workflow Visualization
The following diagram illustrates the "Safe Loop" for handling dG derivatives, emphasizing the

critical control points (CCPs) where safety and quality intersect.
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Figure 2: Operational Workflow. Critical Control Points (CCPs) are highlighted to prevent

moisture ingress, ensuring both operator safety and synthesis success.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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